Cas no 946246-62-4 (N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946246-62-4
• MF: C₂₀H₁₆FN₃O₃
• MW: 365.357748031616
• CID: 5504434
• Update Time: 2025-06-15

N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16FN3O3/c21-15-7-3-13(4-8-15)12-24-11-1-2-17(20(24)27)19(26)23-16-9-5-14(6-10-16)18(22)25/h1-11H,12H2,(H2,22,25)(H,23,26)
• InChI Key： SAUQJDXUZQSBBS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC=C(C(=O)N)C=C1)=O

Additional information on N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-62-4)

The compound N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-62-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine-3-carboxamide core and 4-fluorophenyl and 4-carbamoylphenyl substituents, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammatory diseases and metabolic disorders.

One of the key reasons for the growing attention toward this compound is its structural similarity to known bioactive molecules. The presence of the fluorophenyl group enhances its binding affinity to certain biological targets, while the carbamoylphenyl moiety contributes to its solubility and metabolic stability. These properties are critical in the design of small-molecule inhibitors and therapeutic agents, aligning with current trends in precision medicine. As the demand for targeted therapies rises, compounds like N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide are gaining traction in academic and industrial research.

In recent years, the scientific community has focused on understanding the structure-activity relationship (SAR) of such molecules. The pyridine-2-one scaffold in this compound is particularly noteworthy, as it is found in several FDA-approved drugs. Researchers are investigating whether modifications to the carboxamide or fluorophenyl groups could enhance its efficacy or reduce off-target effects. This aligns with broader industry efforts to optimize drug-like properties and improve pharmacokinetic profiles.

Another area of interest is the compound's potential role in neurodegenerative disease research. Preliminary studies suggest that derivatives of N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide may interact with proteins implicated in conditions like Alzheimer's and Parkinson's diseases. Given the urgent need for novel neuroprotective agents, this compound could serve as a valuable starting point for further investigation. Its low toxicity profile in early assays also makes it a promising candidate for preclinical development.

From a synthetic chemistry perspective, the preparation of N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are well-documented in the literature, but researchers continue to explore greener and more efficient synthetic routes. The compound's CAS No. 946246-62-4 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

In the context of personalized medicine, this compound's modular structure allows for tailored modifications to address specific patient populations. For instance, the fluorine atom could be replaced with other halogens or functional groups to fine-tune its biological activity. Such strategies are increasingly relevant as the pharmaceutical industry shifts toward patient-centric drug design.

In summary, N-(4-carbamoylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946246-62-4) represents a versatile and promising compound in modern drug discovery. Its applications span inflammatory diseases, neurodegenerative disorders, and metabolic research, making it a focal point for both academic and industrial scientists. As research progresses, this molecule may pave the way for innovative therapies that address unmet medical needs.